Cas no 56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester)

Benzoic acid, 2-ethyl-, ethyl ester structure
56427-44-2 structure
Product Name:Benzoic acid, 2-ethyl-, ethyl ester
CAS No:56427-44-2
MF:C11H14O2
MW:178.227663516998
CID:348896
Update Time:2025-04-19

Benzoic acid, 2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylbenzoic acid ethyl ester
    • Benzoic acid, 2-ethyl-, ethyl ester
    • Inchi: 1S/C11H14O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
    • InChI Key: XSXVXSCMWUJXOS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 178.09942
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 26.3

Benzoic acid, 2-ethyl-, ethyl ester Pricemore >>

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